Cas no 106936-15-6 (2,2'-Bithiophene, 5-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2,2'-Bithiophene, 5-[3-(trifluoromethyl)phenyl]-
• CAS No: 106936-15-6
• MF: C₁₅H₉F₃S₂
• MW: 310.357171773911
• CID: 1182481
• PubChem ID: 14749066
• Update Time: 2025-04-20

2,2'-Bithiophene, 5-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene, 5-[3-(trifluoromethyl)phenyl]-
• 2-thiophen-2-yl-5-[3-(trifluoromethyl)phenyl]thiophene
• 5-[3-(Trifluoromethyl)phenyl]-2,2'-bithiophene
• 106936-15-6
• DTXSID40563609

• Inchi： 1S/C15H9F3S2/c16-15(17,18)11-4-1-3-10(9-11)12-6-7-14(20-12)13-5-2-8-19-13/h1-9H
• InChI Key： WRQFKFBGLILEBH-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 310.00987
• Monoisotopic Mass: 310.00977712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0